Cas no 1443348-27-3 (3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL)

• Product Name: 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL
• CAS No: 1443348-27-3
• MF: C₁₂H₈ClFS
• MW: 238.708324432373
• MDL: MFCD20036241
• CID: 5219109
• PubChem ID: 91657836
• Update Time: 2026-03-06

3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL

• MDL： MFCD20036241
• Inchi： 1S/C12H8ClFS/c13-11-7-9(3-6-12(11)14)8-1-4-10(15)5-2-8/h1-7,15H
• InChI Key： OKEUEXJWKBPJAB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(Cl)=C2)=CC=C(S)C=C1

Computed Properties

• Exact Mass: 238.0019273g/mol
• Monoisotopic Mass: 238.0019273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL

Professional Introduction to 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL (CAS No. 1443348-27-3)

3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL, identified by its CAS number 1443348-27-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This biphenylenesulfur derivative exhibits unique structural and electronic properties, making it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials. The presence of both chlorine and fluorine substituents on the aromatic ring system imparts distinct reactivity and binding capabilities, which are leveraged in synthetic chemistry and drug design.

The compound’s molecular structure, featuring a biphenyl core with a sulfur atom at the 4-position and chlorine and fluorine atoms at the 3- and 4-positions respectively, contributes to its versatility. The sulfur-thiol group (-SH) is known for its ability to participate in hydrogen bonding and metal coordination, while the halogen atoms enhance electrophilic substitution reactions. These features make 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL a promising intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in medicinal chemistry. The biphenyl scaffold is a common motif in many biologically active compounds, including kinase inhibitors and antiviral agents. The introduction of halogen atoms into this framework can modulate electronic properties and improve binding affinity to biological targets. For instance, studies have shown that fluoro-substituted aromatic compounds often exhibit enhanced metabolic stability and bioavailability, which are critical factors in drug development.

3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL has been explored in several research contexts. One notable area is its use as a building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The compound’s ability to act as a scaffold for further functionalization allows chemists to design molecules with tailored properties. For example, researchers have utilized this compound to develop inhibitors of tyrosine kinases, which are implicated in various cancers. The chlorine and fluorine substituents provide points for covalent or non-covalent interactions with the target protein, enhancing binding efficacy.

Another significant application of 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL lies in the field of materials science. The compound’s electron-deficient nature makes it suitable for use as a ligand or dopant in organic electronic devices. Specifically, it has been investigated as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The presence of both halogen atoms facilitates strong π-stacking interactions with other aromatic molecules, leading to improved charge transport properties. This has opened up possibilities for developing high-performance electronic materials based on this compound.

The synthesis of 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL involves multi-step organic transformations that highlight its synthetic utility. One common approach starts with the reaction of 4-bromobiphenyl with thiourea followed by halogenation using reagents such as N-chlorosuccinimide (NCS) and Selectfluor®. The chloro and fluoro substituents can then be introduced through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies demonstrate the compound’s role as a versatile intermediate in constructing more complex molecular architectures.

Recent advancements in computational chemistry have also contributed to the understanding of 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL’s reactivity and applications. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more effective drug candidates. Additionally, density functional theory (DFT) calculations have been employed to optimize synthetic routes by predicting reaction outcomes before experimental trials.

The compound’s stability under various conditions is another area of interest. Research indicates that 3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL maintains its structural integrity under moderate temperatures but may degrade under extreme conditions such as high UV exposure or acidic environments. This knowledge is crucial for its handling and storage requirements in both laboratory settings and industrial applications.

In conclusion,3-CHLORO-4-FLUORO-[1,1-BIPHENYL]-4-THIOL (CAS No. 1443348-27-3) is a multifaceted compound with broad applicability across medicinal chemistry and materials science. Its unique structural features enable diverse functionalization strategies, making it an invaluable tool for drug discovery and material development. As research continues to uncover new applications for this compound,3-Chloro-(Fluorobiphenyl)-thiol will undoubtedly remain at the forefront of scientific innovation.